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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide

Cat. No.: B146248 Get Quote

Safe Handling and Disposal of 3-Chlorobenzyl
Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 3-Chlorobenzyl
bromide in a laboratory setting. Adherence to these procedures is critical to ensure personal

safety and minimize environmental impact.

Core Safety and Handling Information

3-Chlorobenzyl bromide is a corrosive and lachrymatory substance that can cause severe

skin burns and eye damage.[1][2][3] It may also cause respiratory irritation.[1] It is crucial to

handle this chemical with appropriate personal protective equipment in a well-ventilated area,

preferably within a chemical fume hood.[1][2]
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Hazard Class GHS Classification Signal Word Hazard Statements

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage.[1][2]

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes serious

eye damage.[1]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Danger
H335: May cause

respiratory irritation.[1]

Corrosive to Metals - Warning
H290: May be

corrosive to metals.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Chlorobenzyl bromide:

Body Part Required PPE Standard/Specification

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).
29 CFR 1910.138[1]

Eyes/Face
Chemical safety goggles and a

face shield.
29 CFR 1910.133[1]

Body

Chemical-resistant lab coat or

suitable protective clothing.[1]

[2]

-

Respiratory

In case of inadequate

ventilation, use a NIOSH-

approved respirator with

appropriate cartridges.[1][4]

29 CFR 1910.134[1]

Feet
Closed-toe shoes, preferably

safety shoes.[1]
29 CFR 1910.136[1]
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First Aid Measures
Immediate action is required in case of exposure:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes. Seek immediate medical

attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible.[1][2]

Assemble all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:
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Conduct all work with 3-Chlorobenzyl bromide inside a certified chemical fume hood.[2]

Wear the mandatory PPE at all times.

Avoid direct contact with the substance. Do not breathe vapors, mist, or gas.[1][2]

Use compatible equipment (e.g., glass, stainless steel). Avoid contact with bases, strong

oxidizing agents, alcohols, amines, and metals.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Store locked up.[1][2]

The substance is moisture-sensitive; consider storing under an inert atmosphere.[1][2]

Disposal Plan
Proper disposal of 3-Chlorobenzyl bromide and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect all waste, including unused material and contaminated items (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed hazardous waste

container.

Spill Management:

In case of a spill, evacuate the area.

For small spills, use a dry chemical absorbent. For large spills, dike the area and use a

pump or vacuum. Use explosion-proof equipment if necessary.[1]

Ventilate the area and wash the spill site after material pickup is complete.

Final Disposal:
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Dispose of the hazardous waste through an approved waste disposal plant.[1][2] Follow all

local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
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Caption: Workflow for the safe handling of 3-Chlorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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